Cas no 422282-32-4 (N-[(3-chlorophenyl)methyl]-4-{2-[({[(furan-2-yl)methyl]carbamoyl}methyl)sulfanyl]-4-oxo-3,4-dihydroquinazolin-3-yl}butanamide)

• Product Name: N-[(3-chlorophenyl)methyl]-4-{2-[({[(furan-2-yl)methyl]carbamoyl}methyl)sulfanyl]-4-oxo-3,4-dihydroquinazolin-3-yl}butanamide
• CAS No: 422282-32-4
• MF: C₂₆H₂₅ClN₄O₄S
• MW: 525.019103765488
• CID: 5827415
• PubChem ID: 4380559
• Update Time: 2023-11-21

N-[(3-chlorophenyl)methyl]-4-{2-[({[(furan-2-yl)methyl]carbamoyl}methyl)sulfanyl]-4-oxo-3,4-dihydroquinazolin-3-yl}butanamide Chemical and Physical Properties

Names and Identifiers

• 3(4H)-Quinazolinebutanamide, N-[(3-chlorophenyl)methyl]-2-[[2-[(2-furanylmethyl)amino]-2-oxoethyl]thio]-4-oxo-
• SR-01000558551
• N-(3-chlorobenzyl)-4-(2-((2-((furan-2-ylmethyl)amino)-2-oxoethyl)thio)-4-oxoquinazolin-3(4H)-yl)butanamide
• N-[(3-chlorophenyl)methyl]-4-[2-[2-(furan-2-ylmethylamino)-2-oxoethyl]sulfanyl-4-oxoquinazolin-3-yl]butanamide
• SR-01000558551-1
• F0916-5059
• Oprea1_004372
• 422282-32-4
• N-[(3-chlorophenyl)methyl]-4-{2-[({[(furan-2-yl)methyl]carbamoyl}methyl)sulfanyl]-4-oxo-3,4-dihydroquinazolin-3-yl}butanamide
• AKOS002088884

• Inchi： 1S/C26H25ClN4O4S/c27-19-7-3-6-18(14-19)15-28-23(32)11-4-12-31-25(34)21-9-1-2-10-22(21)30-26(31)36-17-24(33)29-16-20-8-5-13-35-20/h1-3,5-10,13-14H,4,11-12,15-17H2,(H,28,32)(H,29,33)
• InChI Key： LPTCPJQKRQQXFE-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2)C(=O)N(CCCC(NCC2=CC=CC(Cl)=C2)=O)C=1SCC(NCC1=CC=CO1)=O

Computed Properties

• Exact Mass: 524.1285042g/mol
• Monoisotopic Mass: 524.1285042g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 36
• Rotatable Bond Count: 11
• Complexity: 813
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 129Ų

Experimental Properties

• Density: 1.36±0.1 g/cm3(Predicted)
• pka: 13.58±0.46(Predicted)